Cas no 2165889-27-8 (trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol)

• Product Name: trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol
• CAS No: 2165889-27-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5844820
• PubChem ID: 126846685
• Update Time: 2025-11-01

trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol
• (3S,4R)-4-{[(furan-2-yl)methyl](methyl)amino}oxolan-3-ol
• AKOS040823350
• F6545-4962
• 2165889-27-8
• trans-4-{[(furan-2-yl)methyl](methyl)amino}oxolan-3-ol

• Inchi： 1S/C10H15NO3/c1-11(5-8-3-2-4-14-8)9-6-13-7-10(9)12/h2-4,9-10,12H,5-7H2,1H3/t9-,10-/m1/s1
• InChI Key： LTUWPXJEWJNWOJ-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)N(C)CC1=CC=CO1)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45.8Ų

Additional information on trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol

2165889-27-8: trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol – A Promising Compound in Pharmaceutical Research

trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol, with the chemical identifier 2165889-27-8, has emerged as a significant compound in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of oxolane derivatives, characterized by a five-membered ring containing one oxygen atom. The trans-configuration of its functional groups, combined with the furan-2-yl moiety and the methyl(methyl)amino substituent, contributes to its distinct chemical behavior and biological activity. Recent studies have highlighted its potential in modulating inflammatory pathways and neurodegenerative diseases, making it a focal point for drug discovery and targeted therapy.

The furan-2-yl group, a heterocyclic aromatic ring, plays a critical role in enhancing the bioavailability and metabolic stability of the compound. The methyl(methyl)amino substituent introduces steric and electronic effects that influence its receptor binding affinity and enzyme inhibition profiles. These structural elements work synergistically to optimize the compound’s pharmacodynamic properties. Researchers have observed that the trans-configuration of the molecule enhances its ability to interact with G-protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol through asymmetric catalytic methods. A 2023 study published in *Journal of Medicinal Chemistry* reported a novel enantioselective synthesis pathway using chiral phosphoric acid catalysts, achieving high enantiomeric excess and yield. This method not only reduces synthetic complexity but also aligns with green chemistry principles, addressing environmental concerns associated with traditional multi-step synthesis processes. The oxolan-3-ol ring structure, stabilized by hydrogen bonding and conjugated systems, further contributes to the molecule’s chemical stability and solubility in biological systems.

Functional studies have revealed that trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol exhibits anti-inflammatory effects by modulating NF-κB signaling pathways. In a 2024 preclinical trial, the compound demonstrated significant inhibition of TNF-α and IL-6 secretion in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest its potential as a targeted therapy for chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to regulate oxidative stress through Nrf2 activation has been explored in neurodegenerative disease models, where it showed protective effects against neuronal apoptosis and mitochondrial dysfunction.

The methyl(methyl)amino group’s electrostatic interactions with ion channels and transporters have also been investigated. A 2023 study in *Bioorganic & Medicinal Chemistry* highlighted its role in modulating potassium channels, which could have implications for cardiovascular diseases and neurological conditions. The furan-2-yl ring’s aromaticity and conjugation further enhance its binding affinity to target proteins, making it a versatile scaffold for drug design. These properties position trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol as a promising candidate for multitarget therapies in complex pathologies.

Current research is focused on optimizing the pharmacokinetic profile of trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol for clinical translation. Efforts are underway to enhance its oral bioavailability through prodrug strategies and nanocarrier formulations. A 2024 review in *Drug Discovery Today* emphasized the importance of structure-activity relationship (SAR) studies to identify lead compounds with improved selectivity and efficacy. These advancements are critical for translating the molecule’s preclinical potential into therapeutic applications.

In conclusion, trans-4-{(furan-2-yl)methyl(methyl)amino}oxolan-3-ol represents a significant breakthrough in pharmaceutical research, with its unique structural features and biological activity offering new avenues for targeted therapies. Continued exploration of its mechanistic pathways and clinical relevance will further solidify its role in modern medicine.